Cas no 3808-40-0 (Benzo[b]thiophene-7-ol, 3-methyl-)

Benzo[b]thiophene-7-ol, 3-methyl- structure
3808-40-0 structure
Product Name:Benzo[b]thiophene-7-ol, 3-methyl-
CAS No:3808-40-0
MF:C9H8OS
MW:164.224221229553
CID:1487914
PubChem ID:15324807
Update Time:2025-04-21

Benzo[b]thiophene-7-ol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-7-ol, 3-methyl-
    • 3-methyl-1-benzothiophen-7-ol
    • CCOSNPSCMBHESX-UHFFFAOYSA-N
    • 3-Methyl-1-benzothiophene-7-ol
    • DTXSID40571507
    • 7-Hydroxy-3-methylbenzo[b]thiophene
    • SCHEMBL10832904
    • EN300-790789
    • 3808-40-0
    • Inchi: 1S/C9H8OS/c1-6-5-11-9-7(6)3-2-4-8(9)10/h2-5,10H,1H3
    • InChI Key: CCOSNPSCMBHESX-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C2C=CC=C(C1=2)O

Computed Properties

  • Exact Mass: 164.02964
  • Monoisotopic Mass: 164.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • PSA: 20.23

Benzo[b]thiophene-7-ol, 3-methyl- Pricemore >>

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